(3-(furan-3-yl)-1H-pyrazol-4-yl)methanol
Overview
Description
(3-(Furan-3-yl)-1H-pyrazol-4-yl)methanol, also referred to as 3-furan-pyrazole-methanol, is a novel compound with a wide range of potential applications in the fields of biochemistry and physiology. This compound has been studied extensively in recent years, and its unique properties have made it a valuable tool for scientists and researchers.
Scientific Research Applications
Cooperative N–H···N, N–H···O, and O–H···N Bonded Molecular Dimers
Research by Zheng et al. (2010) on derivatives of 3,5-diaryl-1H-pyrazoles, including compounds similar to "(3-(furan-3-yl)-1H-pyrazol-4-yl)methanol," revealed the formation of dimers through intermolecular hydrogen bonds. These dimers exhibit interesting structural motifs due to cooperative hydrogen bonding, highlighting their potential in the design of molecular architectures and materials science. The study underscores the importance of hydrogen bonding in the self-assembly of complex structures (Zheng, Wang, & Fan, 2010).
Novel Syntheses of Furo[3,4-c]pyran Derivatives
The work by Reddy et al. (2012) introduced a novel synthetic route to hexahydro-1H-furo[3,4-c]pyran derivatives via Prins cyclization. This method leverages the reactivity of similar furan-based compounds, offering a new pathway for the synthesis of complex molecules with potential applications in medicinal chemistry and drug design (Reddy et al., 2012).
Antibacterial and Anti-inflammatory Applications
A study by Ravula et al. (2016) synthesized a series of novel pyrazoline derivatives bearing the furan moiety and evaluated their antibacterial and anti-inflammatory activities. This research highlights the potential of furan-pyrazole compounds in developing new therapeutic agents. The study also emphasized the advantages of microwave-assisted synthesis for these compounds, including higher yields and environmental benefits (Ravula, Babu, Manich, Rika, Chary, & Ch, Ra, 2016).
Synthesis and Recyclization for Analgetic Activity
Investigations by Igidov et al. (2022) into the synthesis and recyclization of N'-(5-aryl-2-oxofuran-3(2H)-ylidene)furan-2-carbohydrazides under the action of methanol have revealed potential applications in the development of analgesic agents. This work demonstrates the synthetic versatility of furan-based compounds in medicinal chemistry (Igidov et al., 2022).
properties
IUPAC Name |
[5-(furan-3-yl)-1H-pyrazol-4-yl]methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O2/c11-4-7-3-9-10-8(7)6-1-2-12-5-6/h1-3,5,11H,4H2,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOUCZQYNYUELKY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC=C1C2=C(C=NN2)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601288974 | |
Record name | 3-(3-Furanyl)-1H-pyrazole-4-methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601288974 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-(furan-3-yl)-1H-pyrazol-4-yl)methanol | |
CAS RN |
908271-40-9 | |
Record name | 3-(3-Furanyl)-1H-pyrazole-4-methanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=908271-40-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(3-Furanyl)-1H-pyrazole-4-methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601288974 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.